molecular formula C15H13N3O B8769374 N-(3-amino-4-methylphenyl)-4-cyanobenzamide

N-(3-amino-4-methylphenyl)-4-cyanobenzamide

Cat. No.: B8769374
M. Wt: 251.28 g/mol
InChI Key: FCVRITADFRNYAD-UHFFFAOYSA-N
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Description

N-(3-amino-4-methylphenyl)-4-cyanobenzamide is a useful research compound. Its molecular formula is C15H13N3O and its molecular weight is 251.28 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C15H13N3O

Molecular Weight

251.28 g/mol

IUPAC Name

N-(3-amino-4-methylphenyl)-4-cyanobenzamide

InChI

InChI=1S/C15H13N3O/c1-10-2-7-13(8-14(10)17)18-15(19)12-5-3-11(9-16)4-6-12/h2-8H,17H2,1H3,(H,18,19)

InChI Key

FCVRITADFRNYAD-UHFFFAOYSA-N

Canonical SMILES

CC1=C(C=C(C=C1)NC(=O)C2=CC=C(C=C2)C#N)N

Origin of Product

United States

Synthesis routes and methods I

Procedure details

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Synthesis routes and methods II

Procedure details

A solution of tin(II) chloride dihydrate (15.4 g) in concentrated hydrochloric acid (80 ml) was added to a suspension of N-(3-nitro-4-methylphenyl)-4-cyanobenzamide (6.39 g) in acetic acid (120 ml). The mixture was stirred and heated to reflux for 2 hours. The mixture was allowed to cool to ambient temperature and was basified by the addition of 2N sodium hydroxide solution. The precipitated solid was isolated and dried under vacuum at 55° C. to give N-(3-amino-4-methylphenyl)-4-cyanobenzamide (5.62 g); NMR Spectrum: (DMSOd6) 2.01 (s, 3H), 4.85 (s, 2H), 6.8 (d, 1H), 6.86 (d, 1H), 7.11 (s, 1H), 7.96 (d, 2H), 8.06 (d, 2H), 10.11 (s, 1H).
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